Cas no 93755-85-2 (Gastrin-Releasing Peptide, human)

• Product Name: Gastrin-Releasing Peptide, human
• CAS No: 93755-85-2
• MF: C₁₃₀H₂₀₄N₃₈O₃₁S₂
• MW: 2859.37678527832
• MDL: MFCD00133362
• CID: 804495
• PubChem ID: 23185015
• Update Time: 2024-10-26

Gastrin-Releasing Peptide, human Chemical and Physical Properties

Names and Identifiers

• Gastrin-releasingpeptide (human) (9CI)
• Gastrin Releasing Peptide human
• GASTRIN RELEASING PEPTIDE
• Gastrin Releasing Peptide humanGastrin Releasing Pepti
• GRP (human)
• Val-Pro-Leu-Pro-Ala-Gly-Gly-Gly-Thr-Val-Leu-Thr-Lys-Met-Tyr-Pro-Arg-Gly-Asn-His-Trp-Ala-Val-Gly-His-Leu-Met-NH2
• VPLPAGGGTVLTKMYPRGNHWAVGHLM-NH2
• Human gastrin releasing peptide (1-27)
• Human gastrin-releasing peptide
• L-Valyl-L-prolyl-L-leucyl-L-prolyl-L-alanylglycylglycylglycyl-L-threonyl-L-valyl-L-leucyl-L-threonyl-L-lysyl-L-methionyl-L-tyrosyl-L-prolyl-L-arginylglycyl-L-asparaginyl-L-histidyl-L-tryptophyl-L-alanyl-L-valylglycyl-L-histidyl-L-leucyl-L-methioninamide (ACI)
• L
• Gastrin-releasing peptide (human) (9CI)
• Gastrin-releasing peptide (pig), 1-L-valine-3-L-leucine-4-L-proline-5-L-alanine-12-L-threonine- (ZCI)
• 93: PN: US20060293232 PAGE: 15 unclaimed sequence
• [1-27]-Human gastrin-releasing peptide
• Gastrin-Releasing Peptide, human
• 93755-85-2
• GASTRIN RELEASING PEPTIDE, HUMAN
• DTXSID00631217
• Valylprolylleucylprolylalanylglycylglycylglycylthreonylvalylleucylthreonyllysylmethionyltyrosylprolylarginylglycylasparaginylhistidyltryptophylalanylvalylglycylhistidylleucylmethioninamide
• DA-73877

• MDL： MFCD00133362
• Inchi： 1S/C130H204N38O31S2/c1-65(2)47-86(115(185)152-82(108(134)178)38-45-200-17)156-116(186)89(52-77-56-137-63-146-77)150-101(176)62-145-123(193)104(69(9)10)163-110(180)72(14)148-114(184)88(51-76-55-140-81-28-20-19-27-80(76)81)157-117(187)90(53-78-57-138-64-147-78)158-118(188)91(54-97(132)172)151-100(175)61-144-111(181)83(30-23-41-139-130(135)136)154-121(191)95-32-25-43-167(95)128(198)93(50-75-34-36-79(171)37-35-75)160-113(183)85(39-46-201-18)153-112(182)84(29-21-22-40-131)155-125(195)107(74(16)170)165-119(189)87(48-66(3)4)159-124(194)105(70(11)12)164-126(196)106(73(15)169)162-102(177)60-142-98(173)58-141-99(174)59-143-109(179)71(13)149-120(190)94-31-24-42-166(94)127(197)92(49-67(5)6)161-122(192)96-33-26-44-168(96)129(199)103(133)68(7)8/h19-20,27-28,34-37,55-57,63-74,82-96,103-107,140,169-171H,21-26,29-33,38-54,58-62,131,133H2,1-18H3,(H2,132,172)(H2,134,178)(H,137,146)(H,138,147)(H,141,174)(H,142,173)(H,143,179)(H,144,181)(H,145,193)(H,148,184)(H,149,190)(H,150,176)(H,151,175)(H,152,185)(H,153,182)(H,154,191)(H,155,195)(H,156,186)(H,157,187)(H,158,188)(H,159,194)(H,160,183)(H,161,192)(H,162,177)(H,163,180)(H,164,196)(H,165,189)(H4,135,136,139)/t71-,72-,73+,74+,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,103-,104-,105-,106-,107-/m0/s1
• InChI Key： PUBCCFNQJQKCNC-XKNFJVFFSA-N
• SMILES： C(C1=CNC2C=CC=CC1=2)[C@@H](C(=O)N[C@@H](C)C(=O)N[C@@H](C(C)C)C(=O)NCC(=O)N[C@H](C(=O)N[C@@H](CC(C)C)C(=O)N[C@H](C(=O)N)CCSC)CC1NC=NC=1)NC(=O)[C@@H](NC(=O)[C@H](CC(=O)N)NC(=O)CNC(=O)[C@H](CCCNC(N)=N)NC([C@@H]1CCCN1C(=O)[C@@H](NC(=O)[C@H](CCSC)NC(=O)[C@H](CCCCN)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H]([C@H](O)C)NC(=O)CNC(=O)CNC(=O)CNC(=O)[C@H](C)NC([C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC([C@@H]1CCCN1C(=O)[C@@H](N)C(C)C)=O)=O)CC1C=CC(O)=CC=1)=O)CC1NC=NC=1

Computed Properties

• Exact Mass: 2858.5029690g/mol
• Monoisotopic Mass: 2857.4996142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 36
• Hydrogen Bond Acceptor Count: 69
• Heavy Atom Count: 201
• Rotatable Bond Count: 112
• Complexity: 6470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 24
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1000
• XLogP3: -2.2
• Topological Polar Surface Area: 1110Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: biological extracorporealIn Vitro:H2OPeptide Solubility and Storage Guidelines
• Solubility: Not determined

Gastrin-Releasing Peptide, human Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides